Cas no 124276-55-7 (1-(3-fluorophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(3-fluorophenyl)cyclopropane-1-carbonitrile
• CAS No: 124276-55-7
• MF: C₁₀H₈FN
• MW: 161.175625801086
• MDL: MFCD07374415
• CID: 103833
• PubChem ID: 20026175
• Update Time: 2025-11-02

1-(3-fluorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile,1-(3-fluorophenyl)-
• 1-(3-Fluorophenyl)cyclopropane carbonitrile
• 1-(3-fluorophenyl)cyclopropane-1-carbonitrile
• AB39403
• AG-C-28510
• CTK7C5651
• 1-(3-fluorophenyl)-1-cyclopropanecarbonitrile
• Cyclopropanecarbonitrile, 1-(3-fluorophenyl)- (9CI)
• Cyclopropanecarbonitrile, 1-(3-fluorophenyl)-
• DTXSID80601776
• A920468
• MFCD07374415
• AS-41487
• SY088924
• EN300-312479
• 1-(3-FLUOROPHENYL)CYCLOPROPANECARBONITRILE
• CS-0088419
• AKOS000265644
• Z361883082
• 124276-55-7
• SCHEMBL10526309
• DB-345225
• ALBB-019342

• MDL： MFCD07374415
• Inchi： 1S/C10H8FN/c11-9-3-1-2-8(6-9)10(7-12)4-5-10/h1-3,6H,4-5H2
• InChI Key： OFFLWDDLGSEGTI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(C#N)CC1

Computed Properties

• Exact Mass: 161.06400
• Monoisotopic Mass: 161.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 2.38088

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-fluorophenyl)cyclopropane-1-carbonitrile

Comprehensive Guide to 1-(3-Fluorophenyl)cyclopropane-1-carbonitrile (CAS No. 124276-55-7): Properties, Applications, and Market Insights

1-(3-Fluorophenyl)cyclopropane-1-carbonitrile (CAS No. 124276-55-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated cyclopropane derivative features a unique molecular structure combining a cyclopropane ring with a fluorophenyl group and a nitrile functionality, making it particularly valuable for drug discovery and material science applications.

The compound's molecular formula is C₁₀H₈FN, with a molecular weight of 161.18 g/mol. Its structural features include a three-membered cyclopropane ring, known for imparting significant steric strain and unique reactivity patterns. The presence of the 3-fluorophenyl substituent enhances the molecule's lipophilicity and metabolic stability, while the carbonitrile group serves as a versatile handle for further chemical transformations.

In pharmaceutical applications, 1-(3-fluorophenyl)cyclopropane-1-carbonitrile serves as a key intermediate in the synthesis of various bioactive molecules. Researchers particularly value its potential in developing CNS-active compounds, as the fluorine atom can significantly influence blood-brain barrier penetration. Recent studies have explored its use in creating novel kinase inhibitors and GPCR modulators, addressing current therapeutic challenges in neurology and oncology.

The agrochemical industry has shown growing interest in fluorinated cyclopropane derivatives like 124276-55-7 for developing next-generation crop protection agents. The compound's structural features contribute to improved pesticidal activity and environmental stability. Notably, its potential application in sustainable agriculture solutions aligns with current market demands for eco-friendly pest control methods with reduced environmental impact.

From a synthetic chemistry perspective, 1-(3-fluorophenyl)cyclopropane-1-carbonitrile presents interesting challenges and opportunities. The cyclopropane ring formation typically involves specialized methodologies such as Simmons-Smith reactions or metal-catalyzed cyclizations. Recent advances in flow chemistry and photocatalysis have opened new pathways for its efficient production, addressing common questions about scalability and process optimization in fine chemical synthesis.

The global market for fluorinated pharmaceutical intermediates like 124276-55-7 has shown steady growth, driven by increasing demand for fluorine-containing drugs. Market analysts project a compound annual growth rate (CAGR) of 6-8% for this segment through 2028. This growth reflects broader trends in precision medicine and targeted therapies, where fluorinated compounds often demonstrate superior pharmacokinetic properties.

Quality control and analytical characterization of 1-(3-fluorophenyl)cyclopropane-1-carbonitrile typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for its applications, with pharmaceutical-grade material typically requiring ≥98% purity. Recent advancements in process analytical technology (PAT) have improved manufacturing consistency and reduced batch-to-batch variability.

Environmental and regulatory considerations for 124276-55-7 follow standard protocols for nitrile-containing compounds. Proper handling requires standard laboratory precautions, though it doesn't fall under hazardous material classifications. The compound's environmental fate and green chemistry metrics have become increasingly important evaluation criteria, reflecting the industry's shift toward sustainable chemical production practices.

Future research directions for 1-(3-fluorophenyl)cyclopropane-1-carbonitrile may explore its potential in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development. The compound's unique stereoelectronic properties make it particularly interesting for covalent inhibitor design, a rapidly growing area in drug discovery. Additionally, its application in material science, particularly in advanced polymer systems, represents an emerging area of investigation.

For researchers and industry professionals seeking high-quality 1-(3-fluorophenyl)cyclopropane-1-carbonitrile, several specialized chemical suppliers offer the compound in various quantities. Procurement considerations should include certificate of analysis details, supply chain reliability, and technical support capabilities. The current price range typically reflects its status as a research-grade specialty chemical, with costs varying based on purity and order volume.

In conclusion, 1-(3-fluorophenyl)cyclopropane-1-carbonitrile (CAS No. 124276-55-7) represents a versatile building block with significant potential across multiple scientific disciplines. Its unique combination of fluorine substitution, cyclopropane geometry, and nitrile functionality continues to inspire innovative applications in medicinal chemistry and beyond. As research into fluorinated small molecules advances, this compound will likely maintain its importance in cutting-edge scientific developments.